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3-(4-bromophenyl)pentanedioic
Compound Name:
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CAS No.: 1141-24-8
Cat. No.: B073454
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Technical Monograph: 3-(4-Bromophenyl)pentanedioic Acid

Executive Summary

3-(4-Bromophenyl)pentanedioic acid (CAS: 1141-24-8), also known as 3-(4-
bromophenyl)glutaric acid, is a dicarboxylic acid intermediate critical to the synthesis of
neuroactive GABA analogs. With a molecular weight of 287.11 g/mol , it serves as the
structural scaffold for 4-bromo-phenibut and halogenated baclofen derivatives. Its synthetic
utility lies in its latent symmetry, allowing for desymmetrization into chiral lactones or
conversion into 3-substituted pyrrolidones. This guide provides a definitive analysis of its
physicochemical properties, synthetic protocols, and analytical characterization.

Physicochemical Profile

The molecular weight of 3-(4-bromophenyl)pentanedioic acid is dictated by the heavy
bromine atom, which introduces a unique mass spectrometric signature. Unlike simple organic
acids, the bromine isotope pattern (
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) splits the molecular ion into two distinct peaks of nearly equal intensity.

Table 1: Core Chemical Specifications

Property

Specification

IUPAC Name

3-(4-Bromophenyl)pentanedioic acid

Common Name

3-(4-Bromophenyl)glutaric acid

CAS Registry Number 1141-24-8
Molecular Formula
Average Molecular Weight 287.11 g/mol

Monoisotopic Mass

285.9841 Da (

)

Appearance

White to off-white crystalline solid

Predicted pKa

pKal
3.8, pKa2

5.2 (Glutaric backbone)

Solubility

Soluble in DMSO, Methanol, Ethanol; Sparingly
soluble in Water

Isotopic Mass Distribution

For high-resolution mass spectrometry (HRMS), accurate identification relies on the "M" and

"M+2" doublet.

e Peak A (

): ~285.98 Da (50.7% abundance)

e Peak B (

): ~287.98 Da (49.3% abundance)
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Synthetic Architecture

The most robust synthesis of 3-arylglutaric acids employs a modified Knoevenagel
Condensation followed by a retro-Claisen fragmentation. This route avoids the use of
expensive transition metal catalysts required for direct arylation.

Mechanism of Action

o Condensation: 4-Bromobenzaldehyde reacts with 2 equivalents of ethyl acetoacetate to form
a bis-adduct.

» Hydrolysis/Decarboxylation: Treatment with concentrated alkali promotes hydrolysis of the
esters and a retro-Claisen cleavage of the acetyl groups, yielding the free dicarboxylic acid.

Figure 1: Synthetic Pathway (DOT Visualization)

4-Bromobenzaldehyde Piperidine Cat.
(C7H5BrO) EtOH, Reflux

Decarboxylation

Bis-Adduct Intermediate Hydrolysis > i -2 CO2, -2 Acetate; > 3-(4-Bromophenyl)pentanedioic Acid
(Diethyl 2,4-diacetyl-3-(4-bromophenyl)glutarate) S0 NEXO /e (MW: 287.11)

Ethyl Acetoacetate | —

(2 equiv.)

Click to download full resolution via product page

Caption: Figure 1. Synthesis via double Knoevenagel condensation and subsequent hydrolytic
decarboxylation.

Experimental Protocol: 50g Scale

Safety Note:Brominated aromatics can be irritants. Perform all steps in a fume hood.
Step 1: Formation of the Bis-Adduct

e Charge a 1L round-bottom flask with 4-Bromobenzaldehyde (50.0 g, 270 mmol) and Ethanol
(200 mL).

e Add Ethyl Acetoacetate (77.3 g, 594 mmol, 2.2 equiv).
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e Add Piperidine (2.5 mL) as a catalyst.

o Reflux the mixture for 4-6 hours. The solution will darken, and a solid precipitate (the bis-
adduct) may form upon cooling.

e Checkpoint: TLC (Hexane:EtOAc 7:3) should show consumption of the aldehyde (

Step 2: Hydrolysis and Decarboxylation

To the crude reaction mixture, add 50% NaOH solution (200 mL) cautiously. Exotherm is
expected.

o Heat the biphasic mixture to reflux (approx. 90-100°C) for 4 hours. The intermediate esters
hydrolyze, and the acetyl groups are cleaved.

« Distill off the ethanol to drive the reaction to completion.
e Cool the agueous residue to 0°C in an ice bath.
 Acidify slowly with Concentrated HCI to pH 1. The product will precipitate as a white solid.
e Filter the crude acid and wash with cold water (3 x 100 mL).
e Recrystallization: Purify by dissolving in hot water (or water/ethanol 9:1) and cooling slowly.
o Target Yield: ~65-75%
o Target Purity: >98% (HPLC)

Analytical Validation

To ensure the integrity of the synthesized compound, the following analytical signatures must
be verified.

1H NMR Spectroscopy (DMSO-d6, 400 MHz)

The molecule possesses a plane of symmetry, simplifying the spectra.
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12.1 ppm (s, 2H): Carboxylic acid protons (-COOH).

7.45 ppm (d, 2H, J=8.4 Hz): Aromatic protons ortho to Bromine.

7.20 ppm (d, 2H, J=8.4 Hz): Aromatic protons meta to Bromine.

3.45 ppm (m, 1H): Methine proton at C3 (

)

2.65 ppm (dd, 2H): Methylene protons at C2/C4 (geminal coupling).

2.45 ppm (dd, 2H): Methylene protons at C2/C4.

Mass Spectrometry Logic Flow

When analyzing the product via LC-MS (ESI-), the presence of bromine dictates the
acceptance criteria.

Sample Injection
(ESI Negative Mode)

l

Deionization [M-H]-

AR

Check m/z 285 (79Br) Check m/z 287 (81Br)

Is Intensity Ratio ~1:1?

Identity Confirmed:
3-(4-Bromophenyl)pentanedioic acid

Click to download full resolution via product page
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Caption: Figure 2. Mass Spectrometry decision logic for brominated species verification.

Applications in Drug Discovery

The 3-(4-bromophenyl)pentanedioic acid scaffold is a versatile "hinge" molecule in medicinal

chemistry.

GABA Analog Precursors: It is the direct precursor to 4-bromo-baclofen (via cyclic anhydride
formation followed by ammonolysis and Hofmann rearrangement). The bromine atom allows
for further cross-coupling reactions (Suzuki-Miyaura) to generate biaryl GABA analogs,
exploring chemical space inaccessible to the chloro-analog (Baclofen).

Chiral Desymmetrization: Enzymatic hydrolysis of the corresponding diester (dimethyl 3-(4-
bromophenyl)glutarate) can yield enantiomerically pure mono-esters. These are valuable for
synthesizing chiral

-amino acids used in peptidomimetics.

Enzyme Inhibition: Derivatives of this acid have been investigated as inhibitors of
glutaminolysis and the TCA cycle in cancer metabolism studies, leveraging the glutaric
backbone to mimic

-ketoglutarate.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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